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Compound of Interest

Compound Name: 2-Allyl-4-bromophenol

CAS No.: 13997-74-5

Cat. No.: B1295730

Get Quote

Executive Summary
2-Allyl-4-bromophenol (CAS 13997-74-5) is a functionalized phenolic intermediate utilized in

the synthesis of bioactive scaffolds and as a radical scavenging antioxidant. Its utility in drug

development is defined by the dual reactivity of its phenolic hydroxyl group (susceptible to

deprotonation and oxidation) and its allyl side chain (susceptible to radical polymerization and

oxidative cleavage).

This guide provides a rigorous technical framework for handling this compound. The data

indicates that oxidation and photolytic degradation are the primary stability risks. Researchers

must utilize deoxygenated solvents and inert atmosphere storage to maintain compound

integrity.

Physicochemical Profile
Understanding the molecular properties is the first step to accurate experimental design. The

lipophilicity (LogP ~3.3) indicates poor aqueous solubility, necessitating organic co-solvents for

biological assays.
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Table 1: Core Physicochemical Properties
Property Value / Description Experimental Implication

Molecular Weight 213.07 g/mol Calculation basis for Molarity.

LogP (Predicted) ~3.3
Highly lipophilic; partitions into

membranes/lipids.

pKa (Est.) ~9.3 – 9.8

Weak acid. Deprotonates at

pH > 10. Neutral at

physiological pH.

Appearance
Colorless to pale yellow

oil/solid

Yellowing indicates oxidation

(quinone formation).

Solubility (Water) < 1 mg/mL (Poor)
Requires organic stock

(DMSO/EtOH).

Solubility (Organic) > 50 mg/mL (DMSO, Ethanol)
Ideal for high-concentration

stock solutions.

Technical Insight: The ortho-allyl group provides steric bulk but does not significantly alter the

acidity compared to 4-bromophenol. However, the electron-rich allyl double bond increases

susceptibility to electrophilic attack and radical oxidation compared to simple halophenols.

Solubility & Stock Solution Protocol
Due to its high LogP, 2-Allyl-4-bromophenol requires organic solvents for solubilization. The

following protocol ensures the creation of a stable stock solution suitable for biological or

chemical assays.

Solvent Selection Matrix
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DMSO (Dimethyl Sulfoxide):Preferred. High solubility (>100 mM), low volatility, compatible

with cell culture (at <0.5% v/v).

Ethanol (Absolute): Good solubility. Volatile. Susceptible to evaporation during storage,

altering concentration.

Water/PBS:Incompatible for stock preparation. Use only for final dilution.

Protocol: Preparation of 100 mM Stock Solution
(Anhydrous/Anaerobic)
Objective: Create a stock solution that minimizes oxidative degradation.

Calculate Mass: To prepare 10 mL of 100 mM stock, weigh 213.1 mg of 2-Allyl-4-
bromophenol.

Solvent Preparation: Degas anhydrous DMSO by bubbling with Nitrogen or Argon gas for 15

minutes to remove dissolved oxygen.

Dissolution:

Add the weighed solid to a chemically resistant amber glass vial.

Add 10 mL of degassed DMSO.

Vortex gently until fully dissolved (Solution should be clear).

Aliquot & Store:

Immediately aliquot into small volumes (e.g., 100 µL) to avoid freeze-thaw cycles.

Overlay the liquid in each vial with Argon gas before capping.

Store at -20°C or -80°C.

Stability & Degradation Mechanisms
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The stability of 2-Allyl-4-bromophenol is compromised by two main pathways: Phenolic

Oxidation and Allylic Oxidation/Polymerization.

Mechanism Analysis[1][2]
Phenolic Oxidation: In the presence of oxygen and light, the phenol moiety can oxidize to

form quinone intermediates (often colored yellow/brown).

Allylic Reactivity: The allyl group is sensitive to free radicals. Auto-oxidation at the allylic

position (forming hydroperoxides) or polymerization of the double bond can occur, especially

if the phenol acts as an antioxidant and generates phenoxy radicals that couple.

Visualization: Degradation Pathways
The following diagram illustrates the potential degradation routes researchers must mitigate.

Figure 1: Primary Degradation Pathways of 2-Allyl-4-bromophenol
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Figure 1: Primary degradation pathways including radical formation leading to quinones or

polymerization.

Handling & Storage Workflow
To maintain the integrity of 2-Allyl-4-bromophenol, a rigorous "Chain of Custody" approach

regarding environmental exposure is required.
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Critical Storage Rules
Temperature: Store neat compound at 2-8°C; Stock solutions at -20°C.

Atmosphere:Argon or Nitrogen blanket is mandatory for long-term storage.

Light: Protect from light (Amber vials/Aluminum foil) to prevent photo-oxidation.

Visualization: Storage & Handling Logic[3]

Figure 2: Recommended Handling Workflow to Ensure Stability
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Figure 2: Step-by-step workflow from receipt to experimental use to minimize degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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